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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Violet 1 (CAS No. 2586-60-9), a disazo dye, is utilized in various industrial applications,

including textile and paper dyeing. While its primary function is as a colorant, recent research

has also explored its potential as a SARS-CoV-2 inhibitor. This dual-use profile necessitates a

thorough understanding of its hazard profile for safe handling and risk assessment in both

industrial and research settings. This technical guide provides an in-depth overview of the

Globally Harmonized System (GHS) classification of Direct Violet 1, summarizing available

toxicological and ecotoxicological data, and outlining experimental methodologies where

accessible.

GHS Classification and Labeling
Direct Violet 1 is classified under the GHS for several hazards based on available data from

safety data sheets (SDS). The primary classifications include acute oral toxicity, skin irritation,

serious eye irritation, and respiratory tract irritation.[1]

GHS Pictograms
The following pictograms are associated with the hazards of Direct Violet 1:
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Pictogram Hazard Class

Acute Toxicity (Oral), Skin Irritation, Eye

Irritation, Respiratory Tract Irritation

Signal Word
Warning[1]

Hazard Statements[1]
H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements[1]
A comprehensive list of precautionary statements is provided in the table below, covering

prevention, response, storage, and disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-D1270/Direct-Violet-1-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P330 Rinse mouth.

P302 + P352
IF ON SKIN: Wash with plenty

of water.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P337 + P313
If eye irritation persists: Get

medical advice/attention.
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P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Toxicological Hazards
Detailed toxicological data for Direct Violet 1 is limited in publicly accessible literature. Much of

the available information is qualitative and derived from SDS.

Acute Toxicity
Oral: Classified as Category 4 (Harmful if swallowed).[1] Specific LD50 values are not

consistently reported across different sources. One safety data sheet notes that the

chemical, physical, and toxicological properties have not been thoroughly investigated.

Skin Corrosion/Irritation
Classified as Category 2 (Causes skin irritation).[1] Prolonged or repeated contact may

cause skin irritation.[2]

Serious Eye Damage/Irritation
Classified as Category 2A (Causes serious eye irritation).[1] Dust may cause irritation and

inflammation.[2]
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Respiratory or Skin Sensitization
Information on skin and respiratory sensitization is limited. One source suggests it may

cause skin irritation in sensitive individuals.[2]

Germ Cell Mutagenicity
One safety data sheet reports that mutagenicity data has been reported, but does not

provide further details or citations.[2] A study on the genotoxicity of a "Direct Violet" dye in

male rats indicated an increase in micronucleated polychromatic erythrocytes, suggesting

genotoxic potential. However, the specific formulation of the dye used was not detailed.

Carcinogenicity
Direct Violet 1 is not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[2]

Reproductive Toxicity
No information is available regarding the reproductive toxicity of Direct Violet 1.

Specific Target Organ Toxicity (Single and Repeated
Exposure)

Single Exposure: Classified as Category 3 for respiratory tract irritation.[1] Inhalation may

cause irritation of the respiratory tract.[2]

Repeated Exposure: No specific data is available.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Direct Violet 1 are not

readily available in the public domain. The following represents a generalized workflow for

assessing the hazards identified.
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Toxicological Assessment Ecotoxicological Assessment

Acute Oral Toxicity (OECD 423)

GHS Hazard Classification

In Vitro Skin Irritation (OECD 439) In Vitro Eye Irritation (OECD 492) In Vivo Micronucleus Assay (OECD 474) Fish Acute Toxicity (OECD 203) Ready Biodegradability (OECD 301)

Substance Identification
(Direct Violet 1, CAS 2586-60-9)

Literature & SDS Review

Risk Assessment & Management

Click to download full resolution via product page

GHS Hazard Assessment Workflow for Direct Violet 1.

Ecotoxicological Hazards
Information regarding the ecotoxicological effects of Direct Violet 1 is scarce in the available

literature. One SDS states "No information available" for this section.[2] Given its application in

dyeing processes, the potential for release into aquatic environments exists, highlighting a

critical data gap.

Data Gaps and Future Research
The current understanding of the toxicological and ecotoxicological profile of Direct Violet 1 is

incomplete. Key data gaps that require further investigation include:

Quantitative acute toxicity data (LD50/LC50 values).
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Detailed studies on skin and respiratory sensitization potential.

Comprehensive genotoxicity and carcinogenicity studies.

Studies on reproductive and developmental toxicity.

Aquatic toxicity data for various trophic levels (fish, daphnia, algae).

Data on biodegradability and bioaccumulation potential.

As the applications of Direct Violet 1, potentially including pharmaceutical development,

continue to be explored, a more robust and complete hazard assessment is imperative for

ensuring human and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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